Cas no 58880-49-2 (Benzene, 1-chloro-4-[[(4-chlorophenyl)methyl]sulfonyl]-2-nitro-)

• Product Name: Benzene, 1-chloro-4-[[(4-chlorophenyl)methyl]sulfonyl]-2-nitro-
• CAS No: 58880-49-2
• MF: C₁₃H₉Cl₂NO₄S
• MW: 346.185860395432
• CID: 340537
• PubChem ID: 71443313
• Update Time: 2025-04-19

Benzene, 1-chloro-4-[[(4-chlorophenyl)methyl]sulfonyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[[(4-chlorophenyl)methyl]sulfonyl]-2-nitro-
• 1-chloro-4-[(4-chlorophenyl)methylsulfonyl]-2-nitrobenzene
• 58880-49-2
• DTXSID40852141
• 1-Chloro-4-[(4-chlorophenyl)methanesulfonyl]-2-nitrobenzene

• Inchi： 1S/C13H9Cl2NO4S/c14-10-3-1-9(2-4-10)8-21(19,20)11-5-6-12(15)13(7-11)16(17)18/h1-7H,8H2
• InChI Key： OHRWOFVSHOMQNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(CC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 344.96307
• Monoisotopic Mass: 344.9629343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28